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Compound of Interest

Compound Name: Sodium nitrobenzoate

Cat. No.: B092255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of sodium 4-nitrobenzoate crystals. The information is curated to support research,

development, and quality control activities involving this compound. All quantitative data is

presented in structured tables, and detailed experimental protocols are provided for key

analytical techniques.

Chemical Identity and Physical Properties
Sodium 4-nitrobenzoate is the sodium salt of 4-nitrobenzoic acid. It typically appears as a white

to pale yellow crystalline powder.
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Property Value Source

Molecular Formula C₇H₄NNaO₄ [1][2][3]

Molecular Weight 189.10 g/mol [1][2]

CAS Number 3847-57-2 [1]

Appearance
White to pale yellow crystalline

powder
[3]

Solubility Soluble in water [3]

Storage Temperature
Room Temperature, under

inert atmosphere
[3]

Synthesis of Sodium 4-Nitrobenzoate Crystals
A common and efficient method for the synthesis of sodium 4-nitrobenzoate is the

neutralization of 4-nitrobenzoic acid with a sodium base.

Experimental Protocol: Synthesis
Dissolution: Dissolve 4-nitrobenzoic acid in acetone.

Neutralization: Add a stoichiometric amount of sodium hydroxide solution to the acetone

solution at 20°C.

Crystallization: The sodium 4-nitrobenzoate will precipitate out of the solution.

Isolation and Purification: The resulting crystals can be collected by filtration, washed with a

small amount of cold acetone, and dried under vacuum to yield the final product. A reported

yield for this method is 97%.
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A flowchart illustrating the synthesis of sodium 4-nitrobenzoate crystals.

Spectroscopic Properties
Spectroscopic analysis is fundamental to the identification and characterization of sodium 4-

nitrobenzoate.

Infrared (IR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule. The

spectrum of 4,4-dinitrophenylbenzoate, a related compound, shows strong stretching

absorptions for the ester C=O and C-O bonds at 1752 cm⁻¹ and 1195 cm⁻¹, respectively. The

symmetric and asymmetric stretching vibrations of the nitro groups are observed at 1523 cm⁻¹

and 1343 cm⁻¹, respectively[4].

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure. While

specific data for sodium 4-nitrobenzoate is not readily available in the literature, data for

deuterated solvents used in NMR is well-documented. For instance, the ¹H NMR signal for D₂O

is typically observed around 4.79 ppm.

Experimental Protocol: NMR Spectroscopy
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Sample Preparation: Dissolve an appropriate amount of sodium 4-nitrobenzoate in a

deuterated solvent, such as D₂O.

Data Acquisition: Record the ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

Referencing: Calibrate the chemical shifts to the residual solvent signal (e.g., D₂O at 4.79

ppm).

Crystalline Structure
The three-dimensional arrangement of atoms and molecules in the crystal lattice is determined

by X-ray crystallography. This technique provides precise information on unit cell dimensions,

bond lengths, and bond angles.

Experimental Protocol: Single-Crystal X-ray Diffraction
Crystal Growth: Grow single crystals of sodium 4-nitrobenzoate suitable for X-ray diffraction,

for example, by slow evaporation of a saturated aqueous solution.

Data Collection: Mount a selected crystal on a goniometer and collect diffraction data using a

single-crystal X-ray diffractometer with monochromatic X-radiation (e.g., Mo Kα, λ = 0.71073

Å).

Structure Solution and Refinement: Process the collected data to solve and refine the crystal

structure using appropriate software packages.

Thermal Properties
Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) are employed to investigate the thermal stability and

decomposition of sodium 4-nitrobenzoate crystals. For the related 4-nitrobenzoic acid, thermal

decomposition is characterized as a single n-order reaction. The peak decomposition

temperatures for p-nitrobenzoic acid occur around 205°C.

Experimental Protocol: TGA-DSC Analysis
Sample Preparation: Place a small, accurately weighed amount of the crystalline sample

(typically 3-5 mg) into an alumina crucible.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: Use a simultaneous TGA-DSC instrument.

Analysis Conditions: Heat the sample under a controlled atmosphere (e.g., nitrogen) at a

constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30-400 °C).

Data Analysis: Analyze the resulting TGA (mass loss vs. temperature) and DSC (heat flow

vs. temperature) curves to determine decomposition temperatures, mass loss percentages,

and enthalpy changes.

Physicochemical Characterization Workflow
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A workflow for the physicochemical characterization of sodium 4-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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